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Cat. No.: B1681098 Get Quote

Application Notes and Protocols for SR0987
For Researchers, Scientists, and Drug Development Professionals

Introduction
SR0987 is a potent and specific synthetic agonist of the Retinoic acid receptor-related orphan

receptor gamma t (RORγt).[1][2][3] RORγt is a key transcription factor that governs the

differentiation of T helper 17 (Th17) cells, a subset of T cells crucial for immune responses

against certain pathogens and implicated in the pathophysiology of autoimmune diseases and

cancer.[2][4] As an agonist, SR0987 enhances the transcriptional activity of RORγt, leading to

increased expression of its target genes, most notably Interleukin-17 (IL-17), and a concurrent

decrease in the expression of the immune checkpoint receptor, Programmed cell death protein

1 (PD-1).[1][3][5][6] This dual activity makes SR0987 a valuable research tool for studying Th17

cell biology and a potential therapeutic candidate for modulating immune responses.

These application notes provide detailed protocols for the preparation of SR0987 stock

solutions and their application in common immunological and cell-based assays.

Chemical and Physical Properties
A summary of the key chemical and physical properties of SR0987 is provided in the table

below.
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Property Value Reference

Chemical Name

2-Chloro-N-[4-[2,2,2-trifluoro-1-

hydroxy-1-

(trifluoromethyl)ethyl]phenyl]be

nzamide

[1][3]

Molecular Formula C₁₆H₁₀ClF₆NO₂ [1][2][3][4]

Molecular Weight 397.7 g/mol [1][3][4]

CAS Number 303126-97-8 [1][4][5]

Appearance
Crystalline solid; White to off-

white powder
[2][5]

Purity ≥98% [1][3]

SR0987 Stock Solution Preparation and Storage
Proper preparation and storage of SR0987 stock solutions are critical for maintaining its

stability and ensuring experimental reproducibility.

Solubility Data
The following table summarizes the solubility of SR0987 in various common laboratory

solvents. It is recommended to use anhydrous solvents to prepare stock solutions.

Solvent Maximum Concentration Reference

Dimethyl Sulfoxide (DMSO) ≥150 mg/mL (approx. 377 mM) [5]

Ethanol 100 mM (39.77 mg/mL) [1][3]

Dimethylformamide (DMF) 20 mg/mL [4]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [4]

Note: When preparing stock solutions, always refer to the batch-specific molecular weight

provided on the product's certificate of analysis.[1][3]
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Protocol for Preparing a 10 mM DMSO Stock Solution
Weighing: Accurately weigh the desired amount of SR0987 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.977 mg of SR0987.

Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to the tube. For

3.977 mg of SR0987, add 1 mL of DMSO.

Dissolution: Vortex the solution thoroughly until the SR0987 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) or sonication can be used to aid dissolution if

precipitation is observed.[5]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected tubes to avoid repeated freeze-thaw cycles.

Storage Conditions
Proper storage is essential to maintain the integrity of SR0987.

Form
Storage
Temperature

Duration Reference

Solid Powder -20°C Up to 3 years [5]

+4°C Up to 2 years [5]

Stock Solution (in

solvent)
-80°C Up to 2 years [5]

-20°C Up to 1 year [5]

Important: Avoid repeated freeze-thaw cycles of the stock solution.

Experimental Protocols
SR0987 can be utilized in a variety of in vitro assays to study RORγt activity and Th17 cell

function.
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RORγt Signaling Pathway
The diagram below illustrates the signaling pathway activated by SR0987. As a RORγt agonist,

SR0987 binds to the ligand-binding domain of RORγt, promoting its transcriptional activity. This

leads to the expression of key Th17-associated genes, including IL17A, and the suppression of

genes like PDCD1 (encoding PD-1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681098#sr0987-stock-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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